Cas no 2137572-14-4 (5-(4-chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(4-chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2137572-14-4
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• CID: 6442558
• PubChem ID: 165451707
• Update Time: 2025-05-20

5-(4-chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine
• 2137572-14-4
• EN300-737437

• Inchi： 1S/C10H9ClFN3/c1-15-10(9(13)5-14-15)7-3-2-6(11)4-8(7)12/h2-5H,13H2,1H3
• InChI Key： LIACPZKIAZRITQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 225.0469032g/mol
• Monoisotopic Mass: 225.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(4-chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine

5-(4-Chloro-2-Fluorophenyl)-1-Methyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound 5-(4-chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine, identified by the CAS registry number 2137572-14-4, is a synthetic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and structural versatility. The molecule features a pyrazole ring substituted with a methyl group at position 1 and an amino group at position 4, with a fluorinated aromatic ring attached at position 5. This unique structure contributes to its intriguing chemical properties and biological functions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. Researchers have also explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that are critical in constructing the aromatic heterocyclic framework. These methods not only enhance the scalability of the synthesis but also pave the way for further modifications to tailor the compound's properties for specific applications.

The pharmacological profile of 5-(4-chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine has garnered considerable attention in recent studies. Preclinical research has demonstrated its potential as a modulator of key cellular pathways, particularly in inflammation and oxidative stress. For instance, a study published in Nature Communications highlighted its ability to inhibit pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, investigations into its antioxidant properties have revealed its capacity to scavenge reactive oxygen species, making it a promising candidate for neuroprotective therapies.

Beyond its pharmacological applications, this compound has also been explored in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor technologies. Recent work by researchers at Stanford University demonstrated its utility as a sensing material for detecting trace amounts of heavy metals in water, leveraging its high selectivity and sensitivity.

The environmental impact and sustainability of synthesizing 5-(4-chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine have also come under scrutiny. Green chemistry approaches, such as the use of bio-based solvents and recyclable catalysts, are being increasingly adopted to minimize waste and reduce energy consumption during production. These efforts align with global initiatives aimed at promoting sustainable chemical practices.

In conclusion, 5-(4-chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine, with its unique structural features and versatile applications, represents a compelling subject for further research across multiple disciplines. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound stands poised to make significant contributions to both academic and industrial fields.